N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3-methylbenzamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-3-methylbenzamide
• InChI: InChI=1S/C17H19NO3/c1-12-4-2-5-13(10-12)16(19)18-11-17(20,14-7-8-14)15-6-3-9-21-15/h2-6,9-10,14,20H,7-8,11H2,1H3,(H,18,19)
• InChI Key: URFCBCCROFUSEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC(C2CC2)(C3=CC=CO3)O
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3-methylbenzamide, also known as CFEB, is a synthetic compound that has been widely studied for its potential therapeutic applications. CFEB belongs to the class of compounds known as benzamides, which have been shown to have a range of biological activities including anti-inflammatory, anti-cancer, and anti-viral effects.

Scientific Research Applications

Photochemical Studies

Studies on cyclopropenes have demonstrated their utility in photochemical applications. For example, the photochemistry of cyclopropene derivatives has been explored to understand the conversion processes and intermediates involved in their reactions under light. Cyclopropene compounds have shown to undergo transformations leading to furan products, indicative of their potential in synthesizing complex organic structures through photo-initiated processes (Pincock & Moutsokapas, 1977).

Catalysis and Isomerization

Research has also focused on the catalytic properties of cyclopropene and furan derivatives. For instance, Rh(II)-catalyzed isomerizations of cyclopropenes have been studied, shedding light on the mechanisms involving vinylcarbene intermediates. These findings highlight the role of cyclopropene compounds in facilitating transformations that are crucial for synthesizing various organic products, potentially including N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3-methylbenzamide (Müller et al., 1990).

Synthesis and Pyrolysis

The synthesis and pyrolysis of furan analogues have been explored, with studies demonstrating the formation of various products through rearrangements involving vinylcarbene-cyclopropene intermediates. These processes are relevant to understanding how this compound could be synthesized or transformed under certain conditions (Tseng et al., 2011).

Enzymatic Synthesis and Polymerization

Moreover, the enzymatic polymerization of furan derivatives has been investigated, leading to the development of biobased polyesters. Such studies indicate the potential of furan-containing compounds like this compound in contributing to sustainable materials science and engineering (Jiang et al., 2014).